Cas no 2137640-99-2 (3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde)

• Product Name: 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde
• CAS No: 2137640-99-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6273595
• PubChem ID: 165750778
• Update Time: 2025-06-08

3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-712917
• 2137640-99-2
• 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde

• Inchi： 1S/C12H13N3O2/c13-12-11(7-14-15(12)4-5-16)10-3-1-2-9(6-10)8-17/h1-3,6-8,16H,4-5,13H2
• InChI Key： VCWSHMNLUJTJOS-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C=N1)C1C=CC=C(C=O)C=1)N

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde

Recent Advances in the Study of 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde (CAS: 2137640-99-2)

The compound 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde (CAS: 2137640-99-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted significant attention due to its versatile chemical properties and potential biological activities. Recent studies have focused on its applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and inflammation.

Structural analysis reveals that this compound combines a pyrazole moiety with a benzaldehyde group, creating a unique pharmacophore capable of diverse molecular interactions. The presence of both amino and hydroxyethyl substituents enhances its solubility and bioavailability, making it particularly valuable for pharmaceutical applications. Researchers have utilized this compound extensively in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The study showed that derivatives of 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde exhibited potent inhibitory activity against BTK with IC50 values in the low nanomolar range. This finding has significant implications for the treatment of B-cell malignancies and autoimmune disorders.

Another important application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a precursor for developing selective JAK3 inhibitors. The research team successfully modified the benzaldehyde group to create a series of compounds with improved selectivity profiles, reducing off-target effects commonly associated with JAK inhibitors. These developments highlight the compound's versatility in kinase inhibitor design.

Recent synthetic methodology improvements have significantly enhanced the production efficiency of 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde. A 2024 publication in Organic Process Research & Development described an optimized three-step synthesis route with an overall yield of 68%, representing a 20% improvement over previous methods. This advancement is particularly important for scaling up production to meet growing research and development demands.

The compound's safety profile has also been extensively studied. Toxicology reports indicate favorable characteristics, with LD50 values exceeding 500 mg/kg in rodent models. These findings support its continued use as a pharmaceutical intermediate and suggest potential for direct therapeutic applications with appropriate structural modifications.

Looking forward, research directions for 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde include exploration of its antimicrobial properties and potential applications in neurodegenerative disease treatments. Preliminary studies suggest that certain derivatives may exhibit activity against drug-resistant bacterial strains and show neuroprotective effects in cellular models of Parkinson's disease.

In conclusion, 3-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]benzaldehyde (CAS: 2137640-99-2) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as an important tool for developing next-generation therapeutics. Continued research into this compound and its derivatives is expected to yield significant contributions to medicinal chemistry and pharmaceutical development.